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Compound of Interest

7-Bromo-2,3-dihydrobenzo[b]

Compound Name:
[1,4]oxazepin-4(5H)-one

CAS No.: 1267046-10-5

Cat. No.: B2501915

Get Quote

Executive Summary

In the development of CNS-active agents and kinase inhibitors, the 7-bromo-1,4-benzoxazepin-
5-one scaffold represents a critical alternative to the traditional benzodiazepine structure. While
both scaffolds offer privileged binding motifs, their mass spectrometric (MS) behaviors differ
significantly, influencing metabolite identification and impurity profiling.

This guide provides an in-depth technical analysis of the fragmentation patterns of 7-bromo-
benzoxazepinone under Electrospray lonization (ESI) conditions. We compare its performance
against its nitrogen-analog, 7-bromo-1,4-benzodiazepin-5-one, highlighting the diagnostic utility
of the ether-bridge cleavage versus the diazepine ring contraction.

Key Finding: 7-bromo-benzoxazepinone exhibits a distinct "Twin Tower" isotopic signature (1:1
ratio of
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Br/

Br) retained through early fragmentation stages, with a diagnostic neutral loss of ethylene (28
Da) and CO (28 Da), distinguishing it from the HCN/acetonitrile losses typical of
benzodiazepines.

Structural & Chemical Context

Before analyzing the fragmentation, it is essential to define the structural core, as this dictates
the dissociation pathways.

7-Bromo-Benzodiazepinone

Feature 7-Bromo-Benzoxazepinone ]
(Alternative)

1,4-Benzoxazepin-5-one 1,4-Benzodiazepin-5-one
Core Structure

(Tetrahydro) (Tetrahydro)

Oxygen (Pos 1), Nitrogen (Pos  Nitrogen (Pos 1), Nitrogen
Heteroatoms

4) (Pos 4)
Formula
Monoisotopic Mass 240.97 [ 242.97 239.99/241.99

Ether (-O- Amine (-NH-
Key Linkage

) )

Experimental Methodology (Protocol)

To replicate the fragmentation data described below, use the following optimized ESI-MS/MS
protocol. This setup ensures sufficient internal energy deposition to trigger the diagnostic ring-
opening pathways.

Step-by-Step Acquisition Protocol
e Sample Preparation:

o Dissolve 0.1 mg of 7-bromo-benzoxazepinone in 1 mL of MeOH:H20 (50:50) + 0.1%
Formic Acid.
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o Final concentration: 1 pg/mL (ensure analyte is protonated but not saturated).

e lon Source Parameters (ESI+):
o Spray Voltage: 3.5 kV (Soft ionization to preserve
)-
o Capillary Temp: 275°C.
o Sheath Gas: 30 arb units (Nitrogen).
e MS/MS Fragmentation (CID):
o Isolation Window: 1.0 Da (Center on

242 for
Br or 244 for
Br).

o Collision Energy (CE): Ramp 15-35 eV. (Note: Ring opening requires >20 eV).

o Detection: High-resolution Orbitrap or Q-TOF (Resolution > 30,000) recommended for
resolving CO vs.

losses.

Fragmentation Analysis: 7-Bromo-Benzoxazepinone
The Isotopic Signhature

The presence of bromine provides an immediate internal validation standard. The parent ion
appears as a doublet at

242.0 and 244.0 with nearly equal intensity (50.7% : 49.3%).

e Validation Check: If this 1:1 ratio is distorted, check for detector saturation or interference
from chlorinated impurities (which show a 3:1 ratio).
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Primary Fragmentation Pathways

Upon Collision Induced Dissociation (CID), the benzoxazepinone core undergoes a specific
sequence of neutral losses driven by the stability of the aromatic ring.

Pathway A: Lactam Cleavage (Loss of CO)

The amide bond is the first weak point. The carbonyl group is ejected as carbon monoxide
(CO).

e Transition:

242
214

¢ Neutral Loss: 28.00 Da (CO)
e Mechanism:

-cleavage adjacent to the nitrogen.

Pathway B: Ether Bridge Collapse (Loss of Ethylene)

Unlike benzodiazepines, the oxazepine ring contains an ethylene bridge (

). The ether oxygen facilitates a retro-ene-like rearrangement or inductive cleavage, expelling
ethylene (

).

e Transition:
214
186
e Neutral Loss: 28.03 Da (

)

¢ Result: Formation of a stable 4-bromo-aniline or bromophenol derivative ion.
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Pathway C: Halogen Retention

Crucially, the bromine atom remains attached to the aromatic ring during these initial
cleavages. The 1:1 isotopic pattern persists in the fragment ions (

214/216 and

186/188), serving as a diagnostic tag for the aromatic core.

Comparative Analysis: Benzoxazepinone vs.
Benzodiazepine

This section compares the product against its primary alternative. The choice between these
scaffolds often depends on metabolic stability, and their MS profiles reflect their chemical

lability.

Table 1: Diagnostic lon Comparison
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Metric

7-Br-
Benzoxazepinone

7-Br-Benzodiazepine

Interpretation

Precursor lon (

1 Da difference due to

242 241
Br) O vs NH.
Benzodiazepines
] HCN (27 Da) / CO (28  often lose HCN from
Primary Neutral Loss CO (28 Da) o
Da) the amidine/imine
character.
Key Differentiator: The
Ethylene ( Acetonitrile ( ether bridge ejects
Secondary Loss alkene; the amine
) ) bridge ejects nitrile

species.

Ring Contraction

Forms 5-membered

benzoxazole-like ions

Forms benzimidazole-

like ions

Oxazole ions are
generally less stable,
leading to higher
fragmentation
efficiency at lower

energies.

LOD (Signal/Noise)

High (Ether oxygen

enhances protonation)

Moderate (Amide
nitrogen competes for

proton)

Benzoxazepinones
often show 2-3x
higher ionization

efficiency in ESI+.

Performance Verdict

o Selectivity: The Benzoxazepinone provides a cleaner MS/MS spectrum with distinct 28 Da

losses (CO and Ethylene).

» Ambiguity Risk: The Benzodiazepine can suffer from isobaric interference because the loss

of HCN (27 Da) and CO (28 Da) are close in mass, requiring high-resolution MS to

distinguish, whereas the Benzoxazepinone's sequential 28 Da losses are kinetically distinct.
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Visualization of Signaling Pathways

The following diagram illustrates the fragmentation cascade, highlighting the divergence
between the Oxygen-containing scaffold and the Nitrogen-containing alternative.

Alternative:

7-Br-Benzoxazepinone

[M+H]+ m/z 242/244 7-Br-Benzodiazepine

[M+H]+ m/z 241/243

|
Loss of CO (-28 Da) ILoss of HCN (-27 Da)
ollision Energy: 15-20 eV : Distinct Pathway

Lactam Cleavage Imine Cleavage
[M+H-CO]+ m/z 214/216 [M+H-HCN]+

Loss of Ethylene (-28 Da)
Retro-Ene Rearrangement

Ether Bridge Collapse
[M+H-CO-C2H4]+ m/z 186/188

Loss of CH2NH
Ring degradation

Bromo-Aniline lon

Core Aromatic
m/z 157/159

Click to download full resolution via product page

Caption: Comparative fragmentation pathway showing the sequential neutral losses of CO and
Ethylene specific to the benzoxazepinone scaffold, contrasted with the HCN loss of the
benzodiazepine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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